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Compound of Interest

Compound Name: HSD1590

Cat. No.: B2772101 Get Quote

Essential Safety and Handling Guide for
HSD1590
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

ROCK inhibitor HSD1590 (CAS No. 2379279-96-4). Adherence to these guidelines is critical for

ensuring personnel safety and maintaining a secure laboratory environment.

Summary of Key Safety Information
While HSD1590 is not classified as a hazardous substance or mixture according to the

available Safety Data Sheet (SDS), standard laboratory precautions should always be

observed.[1] The toxicological properties of this compound have not been fully investigated.

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling any chemical, including those not

classified as hazardous.[2] The following PPE is recommended for handling HSD1590:
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against splashes and

airborne particles.

Hand Protection Nitrile or latex gloves.
Prevents direct skin contact

with the compound.

Body Protection Laboratory coat.
Protects clothing and skin from

accidental spills.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation. If

handling large quantities or if

dust is generated, a NIOSH-

approved respirator may be

appropriate.

Minimizes inhalation of

airborne particles.

Quantitative Data
Identifier Value

CAS Number 2379279-96-4

Molecular Formula C20H18BN3O3

Molecular Weight 359.19 g/mol

Occupational Exposure Limits (OELs) No data available.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle HSD1590 in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.

Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight.
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Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling and

before eating, drinking, or smoking.

Spill Management:

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Collect: Carefully sweep or scoop up the absorbed material into a suitable container for

disposal.

Clean: Clean the spill area with soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations for

non-hazardous chemical waste.

Disposal Plan:

As HSD1590 is not classified as a hazardous substance, it can typically be disposed of as non-

hazardous chemical waste. However, institutional and local regulations may vary.

Solid Waste: Uncontaminated, solid HSD1590 can be disposed of in the regular trash,

provided it is securely packaged.[3][4]

Liquid Waste: For solutions of HSD1590, consult your institution's environmental health and

safety (EHS) office. Some non-hazardous liquid waste may be suitable for drain disposal

with ample water, but this requires institutional approval.[1][5]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as chemical waste. Once clean, deface the label and

dispose of the container with regular laboratory glass or plastic waste.

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[1]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of HSD1590 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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